Cas no 294849-63-1 (3-(2-chlorobenzoyl)-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-(2-chlorobenzoyl)-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 294849-63-1
• MF: C₁₄H₈ClNO₂S
• MW: 289.736821174622
• CID: 6588504
• PubChem ID: 677460
• Update Time: 2025-07-20

3-(2-chlorobenzoyl)-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorobenzoyl)-2,3-dihydro-1,3-benzothiazol-2-one
• 3-(2-Chlorobenzoyl)-1,3-benzothiazol-2(3H)-one
• 3-(2-chlorobenzoyl)benzo[d]thiazol-2(3H)-one
• AKOS002234687
• 294849-63-1
• Z111479650
• 3-(2-CHLORO-BENZOYL)-3H-BENZOTHIAZOL-2-ONE
• 3-(2-chlorobenzoyl)-2(3h)-benzothiazolone
• BSWAASKSJSMWMO-UHFFFAOYSA-N
• Cl-2041
• CCG-308752
• 3-(2-chlorobenzoyl)-1,3-benzothiazol-2-one
• F1641-0104
• 2(3H)-Benzothiazolone, 3-(2-chlorobenzoyl)-

• Inchi： 1S/C14H8ClNO2S/c15-10-6-2-1-5-9(10)13(17)16-11-7-3-4-8-12(11)19-14(16)18/h1-8H
• InChI Key： BSWAASKSJSMWMO-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N(C(=O)C2=CC=CC=C2Cl)C1=O

Computed Properties

• Exact Mass: 288.9964274g/mol
• Monoisotopic Mass: 288.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.7Ų

Experimental Properties

• Density: 1.489±0.06 g/cm3(Predicted)
• Melting Point: 80-81 °C(Solv: ethanol (64-17-5))
• Boiling Point: 471.2±47.0 °C(Predicted)
• pka: -3.15±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-(2-chlorobenzoyl)-2,3-dihydro-1,3-benzothiazol-2-one

Comprehensive Overview of 3-(2-Chlorobenzoyl)-2,3-Dihydro-1,3-Benzothiazol-2-One (CAS No. 294849-63-1)

3-(2-Chlorobenzoyl)-2,3-dihydro-1,3-benzothiazol-2-one (CAS No. 294849-63-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This heterocyclic molecule features a benzothiazole core fused with a 2-chlorobenzoyl moiety, making it a versatile intermediate for synthesizing bioactive derivatives. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The compound's CAS number 294849-63-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular structure, characterized by the chlorobenzoyl group, contributes to its reactivity and binding affinity, which are pivotal in designing novel therapeutic agents. Recent studies highlight its role in developing anti-inflammatory and antimicrobial compounds, aligning with the growing demand for innovative treatments against resistant pathogens.

In the context of green chemistry, 3-(2-chlorobenzoyl)-2,3-dihydro-1,3-benzothiazol-2-one has been investigated for its synthetic efficiency and minimal environmental impact. Laboratories are optimizing its production using catalytic methods to reduce waste and energy consumption, addressing the industry's shift toward sustainable practices. This aligns with global trends emphasizing eco-friendly synthesis and circular economy principles.

From a commercial perspective, the compound is often referenced in patents related to crop protection and veterinary medicine. Its derivatives exhibit promising activity against plant pathogens, making it a candidate for next-generation agrochemicals. Additionally, its benzothiazolone scaffold is being studied for applications in material science, such as organic semiconductors and photostable coatings.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS 294849-63-1, ensuring purity and consistency for research and industrial use. Quality control protocols are critical, given the compound's role in high-value applications. Suppliers often provide technical data sheets detailing its solubility, melting point, and stability under various conditions.

As the scientific community explores structure-activity relationships (SAR), this compound's derivatives are being screened for neuroprotective and anticancer properties. Computational modeling and AI-driven drug design tools are accelerating these efforts, reflecting the intersection of traditional chemistry and modern technology. Such advancements are frequently discussed in forums focusing on precision medicine and personalized therapeutics.

In summary, 3-(2-chlorobenzoyl)-2,3-dihydro-1,3-benzothiazol-2-one represents a multifaceted compound with broad applicability across life sciences and industrial chemistry. Its continued study promises to unlock new possibilities in biomedical innovation and sustainable technology, resonating with contemporary scientific and environmental priorities.